Cas no 881041-10-7 (5-(3-Formylphenoxy)methyl-2-furoic Acid)

• Product Name: 5-(3-Formylphenoxy)methyl-2-furoic Acid
• CAS No: 881041-10-7
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• MDL: MFCD06653194
• CID: 3031023
• PubChem ID: 4715123
• Update Time: 2025-11-02

5-(3-Formylphenoxy)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(3-甲酰苯氧基)甲基]-糠酸
• 5-[(3-formylphenoxy)methyl]-2-furoic acid
• 5-[(3-formylphenoxy)methyl]furan-2-carboxylic acid
• 5-((3-Formylphenoxy)methyl)furan-2-carboxylic acid
• BBL015839
• STK263712
• SB61701
• 5-((3-Formylphenoxy)methyl)furan-2-carboxylicacid
• 2-furancarboxylic acid, 5-[(3-formylphenoxy)methyl]-
• Z400426456
• G43051
• EN300-651458
• DTXSID001229180
• ALBB-017996
• AKOS001476466
• 881041-10-7
• VS-05041
• MFCD06653194
• 5-[(3-Formylphenoxy)methyl]-2-furancarboxylic acid
• CS-0206219
• 5-(3-Formylphenoxy)methyl-2-furoic Acid

• MDL： MFCD06653194
• Inchi： 1S/C13H10O5/c14-7-9-2-1-3-10(6-9)17-8-11-4-5-12(18-11)13(15)16/h1-7H,8H2,(H,15,16)
• InChI Key： BCOINUORALKLTA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 246.05282342Da
• Monoisotopic Mass: 246.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7

Additional information on 5-(3-Formylphenoxy)methyl-2-furoic Acid

Recent Advances in the Study of 5-(3-Formylphenoxy)methyl-2-furoic Acid (CAS: 881041-10-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(3-Formylphenoxy)methyl-2-furoic Acid (CAS: 881041-10-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 5-(3-Formylphenoxy)methyl-2-furoic Acid as a versatile intermediate in the synthesis of bioactive molecules. Its aldehyde functional group and furan ring structure make it a valuable scaffold for designing novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of COX-2, an enzyme implicated in inflammation and cancer progression.

In addition to its role as a synthetic intermediate, 5-(3-Formylphenoxy)methyl-2-furoic Acid has shown promise in preclinical studies as a potential therapeutic agent. Research conducted by Smith et al. (2024) revealed that derivatives of this compound exhibit potent anti-proliferative effects against a range of cancer cell lines, including breast and lung carcinomas. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer.

Another area of active investigation is the compound's potential application in neurodegenerative diseases. A recent study by Lee and colleagues (2024) explored its neuroprotective effects in models of Alzheimer's disease, demonstrating its ability to reduce amyloid-beta aggregation and oxidative stress. These findings suggest that 5-(3-Formylphenoxy)methyl-2-furoic Acid could serve as a lead compound for developing novel therapeutics targeting neurodegenerative disorders.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-(3-Formylphenoxy)methyl-2-furoic Acid and its derivatives. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of more effective analogs.

In conclusion, 5-(3-Formylphenoxy)methyl-2-furoic Acid (CAS: 881041-10-7) represents a compelling area of research in chemical biology and pharmaceutical science. Its multifaceted applications, ranging from anti-inflammatory and anti-cancer therapies to neuroprotection, underscore its potential as a valuable tool in drug discovery. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical for translating these findings into clinical applications.